1-Bromo-4-(perfluoroethoxy)benzene
Overview
Description
Scientific Research Applications
Applications in Organic Synthesis
1-Bromo-4-(perfluoroethoxy)benzene is a versatile compound used in organic synthesis. Schlosser and Castagnetti (2001) discussed its application in generating aryne intermediates through treatment with lithium diisopropylamide, leading to the formation of phenyllithium compounds. These intermediates were utilized in further synthetic transformations, showcasing the compound's role in the synthesis of complex organic molecules (Schlosser & Castagnetti, 2001).
Role in Fluorescence and Photoluminescence Studies
This compound has been studied for its fluorescence properties. Zuo-qi (2015) synthesized 1-Bromo-4-(2,2-diphenylvinyl)benzene and investigated its photoluminescence properties in solution and solid state, indicating its potential use in fluorescence-based applications (Liang Zuo-qi, 2015).
Contributions to Nanotechnology and Material Science
Patil et al. (2012) presented the synthesis and characterization of 1-bromo-4-(3,7-dimethyloctyl)benzene, emphasizing its significance as a precursor for the synthesis of graphene nanoribbons. This highlights its role in the advancement of nanotechnology and materials science (Patil et al., 2012).
Applications in Radiopharmaceuticals
Namolingam et al. (2001) explored the radiosynthesis of 1-[18F]fluoromethyl-4-methyl-benzene from its bromo analogue, indicating its utility in creating new bifunctional labeling agents for radiopharmaceutical applications (Namolingam et al., 2001).
Understanding Molecular Self-Assembly
Li et al. (2012) investigated the self-assemblies of bromobenzene derivatives, including this compound, to understand the influence of molecular structure and functional groups on molecular arrangements. This research is crucial in the field of molecular self-assembly and nanotechnology (Li et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
As a brominated aromatic compound, it may interact with various biological targets, depending on its specific chemical structure and properties .
Mode of Action
The mode of action of 1-Bromo-4-(perfluoroethoxy)benzene involves electrophilic aromatic substitution . In this process, the bromine atom acts as an electrophile, forming a sigma bond with the benzene ring and generating a positively charged intermediate . This intermediate then loses a proton, yielding a substituted benzene ring .
Pharmacokinetics
Its molecular weight (29101 g/mol) and physical form (liquid) suggest that it may have certain bioavailability characteristics .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, its storage temperature is recommended to be between 2-8°C in a sealed, dry environment . These conditions can help maintain the stability and efficacy of the compound.
properties
IUPAC Name |
1-bromo-4-(1,1,2,2,2-pentafluoroethoxy)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF5O/c9-5-1-3-6(4-2-5)15-8(13,14)7(10,11)12/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGNSROFPLXZBJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC(C(F)(F)F)(F)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2073562 | |
Record name | 1-Bromo-4-(pentafluoroethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2073562 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
56425-85-5 | |
Record name | Benzene, 1-bromo-4-(pentafluoroethoxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056425855 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-Bromo-4-(pentafluoroethoxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID2073562 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-bromo-4-(pentafluoroethoxy)benzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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